2-(4-biphenylyloxy)-1-(5-ethyl-2,4-dihydroxyphenyl)ethanone

• IUPAC Name: 1-(5-ethyl-2,4-dihydroxyphenyl)-2-(4-phenylphenoxy)ethanone
• InChI: InChI=1S/C22H20O4/c1-2-15-12-19(21(24)13-20(15)23)22(25)14-26-18-10-8-17(9-11-18)16-6-4-3-5-7-16/h3-13,23-24H,2,14H2,1H3
• InChI Key: TUCIJRYGMPIFPE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1O)O)C(=O)COC2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C22H20O4
• Molecular Weight: 348.4 g/mol

Description

2-(4-biphenylyloxy)-1-(5-ethyl-2,4-dihydroxyphenyl)ethanone, commonly known as BHPP, is a synthetic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. BHPP is a selective estrogen receptor modulator (SERM) that has been shown to possess anti-inflammatory, antioxidant, and anticancer properties.

Mechanism of Action

The mechanism of action of BHPP is not fully understood. However, it is believed to act as a selective estrogen receptor modulator (2-(4-biphenylyloxy)-1-(5-ethyl-2,4-dihydroxyphenyl)ethanone) and to interact with estrogen receptors in a tissue-specific manner. BHPP has been shown to selectively activate estrogen receptors in bone tissue, leading to increased bone density, while inhibiting the activation of estrogen receptors in breast tissue, leading to a reduction in the growth of breast cancer cells.
Biochemical and Physiological Effects:
BHPP has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. It has been shown to inhibit the growth of breast cancer cells and to increase bone density. BHPP has also been shown to possess neuroprotective properties and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

BHPP has several advantages for use in laboratory experiments. It is a synthetic compound that can be easily synthesized in large quantities. BHPP has been extensively studied for its potential applications in the field of medicinal chemistry and has been shown to possess a wide range of biological activities. However, one limitation of BHPP is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several potential future directions for research on BHPP. One area of research could be to investigate the potential applications of BHPP in the treatment of other types of cancer, such as prostate cancer or ovarian cancer. Another area of research could be to investigate the potential applications of BHPP in the treatment of neurodegenerative diseases, such as Parkinson's disease or Huntington's disease. Additionally, further research could be conducted to investigate the mechanism of action of BHPP and to identify potential new targets for therapeutic intervention.

Synthesis Methods

BHPP can be synthesized using a multistep process involving the reaction of 2,4-dihydroxyacetophenone with 4-bromobiphenyl, followed by the reduction of the resulting intermediate with sodium borohydride. The final product can be obtained by acetylation of the resulting alcohol with acetic anhydride.

Scientific Research Applications

BHPP has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess anti-inflammatory, antioxidant, and anticancer properties. BHPP has been shown to inhibit the growth of breast cancer cells and has been proposed as a potential therapeutic agent for the treatment of breast cancer.